1-[2-(Difluoromethyl)-5-fluorophenyl]methanamine hydrochloride

• Molecular Formula: C8H9ClF3N
• Molecular Weight: 211.61 g/mol
• IUPAC Name: [2-(difluoromethyl)-5-fluorophenyl]methanamine;hydrochloride
• InChI: InChI=1S/C8H8F3N.ClH/c9-6-1-2-7(8(10)11)5(3-6)4-12;/h1-3,8H,4,12H2;1H
• InChI Key: QTGAWMAKINHYBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)CN)C(F)F.Cl

Description

1-[2-(Difluoromethyl)-5-fluorophenyl]methanamine hydrochloride is a chemical compound with significant interest in various scientific fields. It is characterized by the presence of difluoromethyl and fluorophenyl groups attached to a methanamine backbone. This compound is often utilized in pharmaceutical research and development due to its unique chemical properties.

Preparation Methods

The synthesis of 1-[2-(Difluoromethyl)-5-fluorophenyl]methanamine hydrochloride typically involves several steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluorobenzaldehyde and difluoromethylamine.

Reaction Conditions: The key steps involve the formation of the difluoromethyl group and its subsequent attachment to the fluorophenyl ring. This is often achieved through nucleophilic substitution reactions.

Industrial Production: On an industrial scale, the production methods are optimized for yield and purity.

Chemical Reactions Analysis

1-[2-(Difluoromethyl)-5-fluorophenyl]methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be employed to modify the functional groups, often using reagents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the difluoromethyl group can be replaced with other functional groups using appropriate reagents.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: In biological research, it serves as a probe to study enzyme interactions and metabolic pathways.

Medicine: The compound is investigated for its potential therapeutic effects, particularly in the development of new drugs targeting specific diseases.

Industry: It finds applications in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-[2-(Difluoromethyl)-5-fluorophenyl]methanamine hydrochloride involves its interaction with specific molecular targets:

Molecular Targets: The compound binds to certain enzymes or receptors, modulating their activity.

Pathways: It influences various biochemical pathways, leading to changes in cellular functions.

Comparison with Similar Compounds

1-[2-(Difluoromethyl)-5-fluorophenyl]methanamine hydrochloride can be compared with other similar compounds:

1-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride: This compound has a similar difluoromethyl group but differs in the ring structure, leading to different chemical properties and applications.

[1-(Difluoromethyl)cyclopropyl]methanamine hydrochloride: Another similar compound with a cyclopropyl ring, which affects its reactivity and use in different contexts.